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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of experimental setups and protocols for

investigating the nuclear properties of Xenon-134. The information is intended to guide

researchers in designing and conducting experiments to measure key nuclear parameters,

such as energy levels, transition probabilities, and lifetimes of excited states.

Nuclear Properties of Xenon-134
Xenon-134 is a stable isotope of xenon with 54 protons and 80 neutrons.[1][2][3][4] Its nuclear

structure provides a valuable testing ground for nuclear models. Key properties are

summarized in the table below.

Table 1: General Properties of Xenon-134

Property Value

Mass Number (A) 134

Atomic Number (Z) 54

Neutron Number (N) 80

Isotopic Abundance 10.4%[4]

Spin and Parity (Ground State) 0+[2]
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Experimental Techniques for Xenon-134 Studies
Several experimental techniques are employed to populate excited states in Xenon-134 and

study their properties. The primary methods covered in these notes are:

Multinucleon Transfer (MNT) Reactions: To populate a wide range of excited states, including

high-spin states.

Inelastic Neutron Scattering (INS): To precisely measure the energies and lifetimes of low-

lying excited states.

Doppler-Free Saturated Absorption Spectroscopy: An atomic physics technique to probe the

hyperfine structure and isotope shifts, providing information on nuclear moments.

Application Note 1: High-Spin State Spectroscopy of
Xenon-134 using Multinucleon Transfer Reactions
Objective: To populate and study the high-spin state structure of Xenon-134.

Overview: Multinucleon transfer (MNT) reactions are a powerful tool to populate nuclei in the

vicinity of the target and projectile, often reaching states with high angular momentum. By

bombarding a heavy target with a Xenon-136 beam, nearby isotopes, including Xenon-134,

can be produced with sufficient yields for detailed gamma-ray spectroscopy. The combination

of a large-acceptance magnetic spectrometer for reaction product identification and a high-

resolution gamma-ray array is crucial for these studies.

Experimental Workflow:
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Caption: Workflow for MNT experiment to study Xenon-134.

Protocol: Multinucleon Transfer Reaction and Gamma-Ray Spectroscopy

Beam and Target:

A beam of ¹³⁶Xe ions is accelerated to an energy of approximately 1 GeV.[5]

The beam impinges on a thick target, typically ²³⁸U or ²⁰⁸Pb.[5]

Detection Setup:

The projectile-like fragments (including ¹³⁴Xe) are identified and their velocity vectors

measured using a large-acceptance magnetic spectrometer such as PRISMA.[5][6]

Prompt gamma rays emitted from the excited fragments are detected in coincidence using

a high-resolution gamma-ray spectrometer like the Advanced Gamma Tracking Array

(AGATA).[5][7][8][9]

Data Acquisition:

Data is collected in an event-by-event mode, recording the information from both the

magnetic spectrometer and the gamma-ray array with precise timing for coincidence

measurements.
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Data Analysis:

Particle Identification: The data from the magnetic spectrometer is used to unambiguously

identify the projectile-like fragments, including ¹³⁴Xe, based on their mass-to-charge ratio

and energy.

Doppler Correction: The velocity information of the fragments from the spectrometer is

used to perform a precise Doppler correction of the detected gamma-ray energies.[5]

Gamma-Gamma Coincidence Analysis: By gating on the identified ¹³⁴Xe fragments, a

clean gamma-ray spectrum for this nucleus is obtained. Gamma-gamma coincidence

matrices are then constructed to identify cascades of transitions and build the level

scheme.[10][11][12][13][14]

Level Scheme Construction: Based on the coincidence relationships, energy sums, and

intensity balances, the level scheme of ¹³⁴Xe is constructed, and the energies, spins, and

parities of the excited states are determined.[15][16][17][18][19]

Quantitative Data: High-Spin States in Xenon-134

The following table presents a selection of excited states in Xenon-134 populated in MNT

reactions. The data is compiled from the Evaluated Nuclear Structure Data File (ENSDF).[20]

Table 2: Selected Excited States of Xenon-134
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Level Energy (keV) Spin and Parity (Jπ) Half-life

847.04 2+ 1.9 ps

1731.33 4+

1965.5 7- 290 ms

2355.6 6+

2772.3 (8+)

3025.2 (10+)

3882.2 (12+)

4652.7 (14+)

5832.0 (16+)

Application Note 2: Lifetime Measurements of
Excited States in Xenon-134 using Inelastic Neutron
Scattering
Objective: To measure the lifetimes of low-lying excited states in Xenon-134 using the Doppler-

Shift Attenuation Method (DSAM).

Overview: Inelastic neutron scattering (INS) is an effective method for populating low-lying, low-

spin states in stable nuclei. By using a monoenergetic neutron beam and detecting the de-

excitation gamma rays, one can study the nuclear structure. When combined with the Doppler-

Shift Attenuation Method (DSAM), the lifetimes of excited states in the femtosecond to

picosecond range can be determined.

Experimental Workflow:
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Caption: Workflow for INS and DSAM experiment.

Protocol: Inelastic Neutron Scattering and DSAM

Target Preparation:

Highly enriched (>99.9%) ¹³⁴Xe gas is procured.[19]

The gas is converted into a solid, stable compound, such as Xenon difluoride (¹³⁴XeF₂), to

serve as the scattering sample.[19]

Experimental Setup:

The solid ¹³⁴XeF₂ target is placed in a monoenergetic neutron beam. The neutron energy

is chosen to be above the threshold for exciting the states of interest.[21][22][23][24][25]

High-Purity Germanium (HPGe) detectors are placed at various angles with respect to the

beam direction to detect the emitted gamma rays.[21]

Data Acquisition:
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Gamma-ray spectra are acquired at each detector angle. The spectra will show Doppler-

broadened peaks for transitions from short-lived states.

Data Analysis (DSAM):

The shape of the Doppler-broadened gamma-ray peaks is analyzed as a function of the

detection angle.[1][26][27]

The analysis involves comparing the experimental line shapes with Monte Carlo

simulations that model the slowing down of the recoiling ¹³⁴Xe nuclei in the target material.

The lifetime of the excited state is a parameter in the simulation, and the best fit to the

experimental line shapes determines the lifetime.[26][27]

Quantitative Data: Lifetimes and Transition Probabilities

The following table provides the lifetime of the first 2+ state and the corresponding reduced

transition probability B(E2).

Table 3: Lifetime and B(E2) Value for the First 2+ State in Xenon-134

Level Energy (keV) Jπ Lifetime (ps)
B(E2; 0⁺ → 2⁺)
(W.u.)

847.04 2+ 1.9 38.4

Note: The B(E2) value is a measure of the collective nature of the transition.[10][22][28]

Application Note 3: Hyperfine Structure Studies of
Xenon-134 using Doppler-Free Saturated Absorption
Spectroscopy
Objective: To measure the isotope shift of Xenon-134 relative to other xenon isotopes.

Overview: While Xenon-134, as an even-even nucleus, does not exhibit hyperfine splitting, its

atomic energy levels are shifted relative to other xenon isotopes. This isotope shift provides
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information about the changes in the nuclear charge radius. Doppler-free saturated absorption

spectroscopy is a high-resolution laser technique that can precisely measure these small shifts.

Experimental Setup Diagram:

Laser System

Spectroscopy Setup

Signal ProcessingTunable Ti:Sapphire Laser Beam SplitterNd:YAG Pump Laser

Pump Beam

Probe Beam

Xenon Gas Cell Photodetector Lock-in Amplifier Absorption Spectrum

Click to download full resolution via product page

Caption: Setup for Doppler-free saturated absorption spectroscopy.

Protocol: Doppler-Free Saturated Absorption Spectroscopy

Xenon Sample:

A glass cell is filled with natural xenon gas at low pressure.

Laser System:

A tunable, narrow-linewidth continuous-wave Ti:sapphire laser is used to excite the xenon

atoms.[9]

The laser is pumped by a solid-state laser, such as an Nd:YAG laser.[9]

Spectroscopy Setup:

The laser beam is split into a strong pump beam and a weak probe beam.

The two beams are sent through the xenon gas cell in a counter-propagating

configuration.[9]
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The intensity of the probe beam is monitored by a photodetector.

Data Acquisition:

The laser frequency is scanned across the atomic transition of interest.

To improve the signal-to-noise ratio, the pump beam is modulated with a mechanical

chopper, and the signal from the photodetector is fed into a lock-in amplifier referenced to

the chopper frequency.

Data Analysis:

The output of the lock-in amplifier provides the Doppler-free absorption spectrum.

The positions of the absorption peaks for the different xenon isotopes are precisely

measured to determine the isotope shifts.

Quantitative Data: Isotope Shifts

While specific isotope shift values for Xenon-134 require dedicated high-resolution

measurements, this technique allows for the determination of the relative positions of the

atomic transitions for all stable xenon isotopes.[9] This data is crucial for understanding the

changes in the nuclear charge distribution along the xenon isotopic chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12058602#experimental-setup-for-studying-xenon-
134-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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